Cas no 79965-10-9 (4-Methoxy Fenretinide)

• Product Name: 4-Methoxy Fenretinide
• CAS No: 79965-10-9
• Molecular Formula: C₂₇H₃₅NO₂
• Molecular Weight: 405.5723
• CID: 567603
• PubChem ID: 6385696

4-Methoxy Fenretinide Properties

Names and Identifiers

• Retinamide,N-(4-methoxyphenyl)-
• N-4-Methoxyphenylretinamide
• N-4-Methoxyphenylret
• N-(4-Methoxyphenyl)-all-trans-retinaMide
• N-(p-Methoxyphenyl)retinaMide
• 79965-10-9
• NSC-743413
• (2E,4E,6E,8E)-N-(4-methoxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide
• 4-methoxy fenretinide
• NSC743413
• CHEMBL245546

• InChIKey： DBQHWMPFMCOGIW-ABRSJASVSA-N
• Inchi： InChI=1S/C27H35NO2/c1-20(12-17-25-22(3)11-8-18-27(25,4)5)9-7-10-21(2)19-26(29)28-23-13-15-24(30-6)16-14-23/h7,9-10,12-17,19H,8,11,18H2,1-6H3,(H,28,29)/b10-7+,17-12+,20-9+,21-19+
• SMILES： CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)NC2=CC=C(C=C2)OC)C)C

Computed Properties

• Exact Mass: 405.26700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 405.266779359g/mol
• Heavy Atom Count: 30
• Complexity: 741
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• LogP: 7.23830
• PSA: 38.33000
• Boiling Point: 585.3±42.0 °C at 760 mmHg
• Melting Point: 157-161°C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 307.8±27.9 °C
• Stability/Shelf Life: Light Sensitive - Protect from Light Exposure
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids